Cas no 628-51-3 (Methylene diacetate)

Methylene diacetate (MDA), also known as diacetoxymethane, is a versatile chemical intermediate with the molecular formula C₅H₈O₄. It is characterized by its bifunctional acetate groups, which make it a valuable precursor in organic synthesis, particularly for the production of formaldehyde derivatives and acetals. MDA offers advantages such as high reactivity, stability under controlled conditions, and compatibility with various catalytic processes. Its applications include use in polymer chemistry, crosslinking agents, and specialty chemical manufacturing. The compound is typically handled under anhydrous conditions due to its sensitivity to hydrolysis. Proper storage and handling are essential to maintain its efficacy in industrial applications.
Methylene diacetate structure
Methylene diacetate structure
Product Name:Methylene diacetate
CAS No:628-51-3
MF:C5H8O4
MW:132.114622116089
MDL:MFCD00010751
CID:507116
Update Time:2025-06-07

Methylene diacetate Chemical and Physical Properties

Names and Identifiers

    • Methylene diacetate
    • Methanediol,1,1-diacetate
    • METHYLENE DIACETATE, 99
    • Diacetoxymethane
    • (acetyloxy)methyl acetate
    • acetyloxymethyl acetate
    • BPGDAMSIGCZZLK-UHFFFAOYSA-N
    • AK112071
    • Polyoxymethylene diacetate
    • methylendiacetat
    • Diacetoxy-methane
    • acetoxymethyl acetate
    • methylene bis-acetate
    • WLN: 1VO1OV1
    • KSC616G4H
    • Bisacetic acid methylene ester
    • Poly(oxymethylene), alpha-acetyl-omega-(acetyloxy)-
    • MDL： MFCD00010751
    • Inchi： 1S/C5H8O4/c1-4(6)8-3-9-5(2)7/h3H2,1-2H3
    • InChI Key： BPGDAMSIGCZZLK-UHFFFAOYSA-N
    • SMILES： O(C(C)=O)COC(C)=O
    • BRN： 1758973

Computed Properties

  • Exact Mass: 132.04200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.128 g/mL at 25 °C(lit.)
  • Melting Point: −23 °C(lit.)
  • Boiling Point: 164-165 °C(lit.)
  • Flash Point: 165 °F
  • Refractive Index: n20/D 1.405(lit.)
  • PSA: 52.60000
  • LogP: 0.07010

Methylene diacetate Security Information

  • WGK Germany：3
  • RTECS：AI9075000
  • Hazardous Material Identification： Xi

Methylene diacetate Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Methylene diacetate Pricemore >>

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Methylene diacetate Production Method

Methylene diacetate Related Literature

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